Cas no 1261482-64-7 (2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone)

• Product Name: 2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone
• CAS No: 1261482-64-7
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 4791452
• Update Time: 2025-06-09

2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H9F5O2/c1-2-9(17)8-5-6(18-11(14,15)16)3-4-7(8)10(12)13/h3-5,10H,2H2,1H3
• InChI Key： JDFVCRIWUPROFF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(CC)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone

Introduction to 2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone (CAS No. 1261482-64-7)

2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1261482-64-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of propiophenones, which are known for their versatile applications in synthetic chemistry and drug development. The presence of both difluoromethyl and trifluoromethoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural framework of 2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone consists of a benzene ring substituted with a propiophenone moiety at the 2-position, flanked by a difluoromethyl group at the 2' position and a trifluoromethoxy group at the 5' position. This specific arrangement enhances the compound's reactivity and functionality, enabling its use in various synthetic pathways. The difluoromethyl group, characterized by its electron-withdrawing nature, influences the electronic distribution across the molecule, while the trifluoromethoxy group contributes to metabolic stability and lipophilicity, critical factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their pronounced pharmacological effects. Fluoro-substituted molecules often exhibit improved bioavailability, metabolic stability, and binding affinity compared to their non-fluorinated counterparts. The dual fluorination in 2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone makes it an attractive candidate for further derivatization and exploration in drug discovery programs. Researchers have leveraged this compound as a key building block in synthesizing novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

One of the most compelling aspects of 2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone is its role in developing small-molecule inhibitors. The combination of electron-deficient and hydrophobic regions within its structure allows for selective interactions with biological targets such as enzymes and receptors. For instance, studies have demonstrated its utility in creating kinase inhibitors, where the fluorinated groups enhance binding affinity and resistance to degradation. Additionally, the propiophenone core serves as a scaffold for further functionalization, enabling chemists to tailor properties such as solubility and pharmacokinetic behavior.

The pharmaceutical industry has been particularly keen on exploring fluorinated propiophenones due to their potential in oncology research. Compounds containing similar structural motifs have shown promise in preclinical studies as antineoplastic agents. The electron-withdrawing effects of fluorine atoms can modulate reaction pathways, leading to more efficient synthesis of complex molecules. Furthermore, the metabolic stability imparted by these substituents ensures that drug candidates remain active within biological systems for longer periods, improving therapeutic outcomes.

Recent advancements in computational chemistry have further enhanced the utility of 2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone. Molecular modeling techniques allow researchers to predict how modifications to its structure will affect its biological activity. By integrating experimental data with computational insights, scientists can optimize synthetic routes and predict potential side effects before conducting costly wet-lab experiments. This synergy between theory and practice has accelerated the development pipeline for novel fluorinated drugs.

The synthesis of 2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone itself presents unique challenges due to the sensitivity of fluorine-containing intermediates. However, recent methodological breakthroughs have streamlined its production, making it more accessible for industrial-scale applications. Catalytic processes and green chemistry principles have been employed to minimize waste and improve yields, aligning with global efforts toward sustainable chemical manufacturing.

Looking ahead, the future prospects for 2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone appear promising as new research avenues continue to emerge. Its versatility as a synthetic intermediate positions it at the forefront of drug discovery efforts aimed at addressing unmet medical needs. As scientists delve deeper into understanding molecular interactions at a quantum level, compounds like this one will play an increasingly critical role in developing next-generation therapeutics.

In conclusion,2'-(Difluoromethyl)-5'-(trifluoromethoxy)propiophenone (CAS No. 1261482-64-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative treatments for a wide range of diseases. With ongoing research efforts focused on optimizing its synthesis and expanding its applications, this compound is poised to make lasting contributions to medicinal science.